Cas no 773873-05-5 ((3'-Fluoro-[1,1'-biphenyl]-4-yl)methanol)

• Product Name: (3'-Fluoro-[1,1'-biphenyl]-4-yl)methanol
• CAS No: 773873-05-5
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD05980732
• CID: 552274
• PubChem ID: 1393405
• Update Time: 2025-04-19

(3'-Fluoro-[1,1'-biphenyl]-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3'-Fluoro-[1,1'-biphenyl]-4-yl)methanol
• [1,1'-Biphenyl]-4-methanol,3'-fluoro-
• 4-(3-FLUOROPHENYL)BENZYL ALCOHOL
• (3'-Fluoro[1,1'-biphenyl]-4-yl)methanol
• (3'-fluorobiphenyl-4-yl)methanol
• AC1LRD2R
• AG-H-09583
• CTK5E4386
• MFCD05980732
• (3'-Fluorobiphenyl-4-yl)-methanol
• BB 0224035
• [4-(3-fluorophenyl)phenyl]methanol
• AKOS004117080
• AS-39049
• 773873-05-5
• DTXSID90362684
• (3''-Fluoro-[1,1''-biphenyl]-4-yl)methanol
• SCHEMBL26037182
• {3'-FLUORO-[1,1'-BIPHENYL]-4-YL}METHANOL

• MDL： MFCD05980732
• Inchi： 1S/C13H11FO/c14-13-3-1-2-12(8-13)11-6-4-10(9-15)5-7-11/h1-8,15H,9H2
• InChI Key： OSBNEOSMNIVQEN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 202.079393132g/mol
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų